Cas no 1654-14-4 (2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)-
• CAS No: 1654-14-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1349383
• PubChem ID: 3706976
• Update Time: 2025-11-01

2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)-
• 2,5-bis(methylamino)-1,4-benzoquinone
• 2,5-Dimethylamino-p-benzochinon
• 1654-14-4
• CHEMBL351979
• 2,5-Bis-methylamino-benzoquinone
• DTXSID80879135
• SCHEMBL11658096
• 2,5-Bis(methylamino)-2,5-cyclohexadiene-1,4-dione
• 2,5-bis(methylamino)benzoquinone
• 2,5-bis(methylamino)cyclohexa-2,5-diene-1,4-dione
• starbld0030195

• Inchi： 1S/C8H10N2O2/c1-9-5-3-8(12)6(10-2)4-7(5)11/h3-4,9-10H,1-2H3
• InChI Key： OKQFFDBBDQLXGD-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C=C1NC)=O)NC

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)-

Comprehensive Overview of 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)- (CAS No. 1654-14-4)

2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)-, with the CAS registry number 1654-14-4, is a specialized organic compound that has garnered significant attention in both academic and industrial research. This compound, often referred to by its systematic name, belongs to the class of quinone derivatives, which are known for their diverse applications in materials science, pharmaceuticals, and chemical synthesis. Its unique structure, featuring two methylamino substituents on a cyclohexadienedione backbone, makes it a valuable intermediate in the development of advanced functional materials.

In recent years, the demand for high-performance organic compounds like 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)- has surged, driven by its potential in organic electronics and photocatalysis. Researchers are particularly interested in its redox properties, which are critical for applications such as energy storage systems and solar cells. The compound's ability to undergo reversible electron transfer reactions positions it as a promising candidate for next-generation battery materials and electrochemical sensors.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)-?" The synthesis typically involves the amination of 1,4-benzoquinone or its derivatives, followed by selective methylation. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity. These methods align with the growing trend of green chemistry, emphasizing efficiency and minimal environmental impact.

Another hot topic in the scientific community is the compound's role in biomedical research. While not directly used as a drug, its structural analogs have shown potential in antioxidant and anti-inflammatory applications. This has led to increased interest in its structure-activity relationship (SAR), with researchers investigating how modifications to the methylamino groups or the dione moiety can enhance biological activity. Such studies are often highlighted in peer-reviewed journals and conference proceedings.

From an industrial perspective, 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)- is valued for its role in the production of dyes and pigments. Its conjugated system allows for strong light absorption, making it suitable for use in colorimetric sensors and optical materials. Companies specializing in fine chemicals often list this compound in their catalogs, catering to clients in the coatings and plastics industries. The compound's stability under various conditions further enhances its commercial viability.

Environmental and safety considerations are also critical when discussing CAS No. 1654-14-4. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, disposal, and personal protective equipment (PPE). These precautions align with the broader industry focus on sustainable chemical practices and regulatory compliance.

In summary, 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(methylamino)- (1654-14-4) is a versatile compound with applications spanning materials science, electronics, and biomedical research. Its unique chemical properties and adaptability to modern synthetic techniques make it a subject of ongoing investigation. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in the development of next-generation technologies.